Cas no 1498822-65-3 (5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid)

• Product Name: 5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid
• CAS No: 1498822-65-3
• MF: C₁₀H₅F₂NO₃
• MW: 225.148409605026
• CID: 6416519
• PubChem ID: 112706804
• Update Time: 2025-05-20

5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid
• 1498822-65-3
• EN300-1830730

• Inchi： 1S/C10H5F2NO3/c11-6-2-1-3-7(12)8(6)9-5(10(14)15)4-13-16-9/h1-4H,(H,14,15)
• InChI Key： BUKLVBORSMLMBG-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1=C(C(=O)O)C=NO1)F

Computed Properties

• Exact Mass: 225.02374935g/mol
• Monoisotopic Mass: 225.02374935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.3Ų

Additional information on 5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid

Introduction to 5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic Acid (CAS No. 1498822-65-3)

5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid, identified by its CAS number 1498822-65-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a unique structural framework that has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

The molecular structure of 5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid consists of an oxazole ring substituted with a 2,6-difluorophenyl group and a carboxylic acid moiety at the 4-position. The presence of fluorine atoms at the 2 and 6 positions of the phenyl ring enhances the compound's electronic properties, making it a valuable scaffold for designing molecules with improved metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their diverse pharmacological activities. The oxazole core is particularly well-studied for its role in various bioactive molecules, including antibiotics, antivirals, and anti-inflammatory agents. The introduction of fluorine atoms into the phenyl ring further modulates the electronic distribution and steric environment of the molecule, which can be exploited to fine-tune its biological activity.

One of the most compelling aspects of 5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid is its potential as a building block for more complex pharmacophores. Researchers have leveraged this compound to synthesize derivatives with enhanced binding properties to target enzymes and receptors. For instance, studies have shown that derivatives of this oxazole scaffold exhibit promising activity against enzymes involved in cancer metabolism and inflammation pathways.

The synthesis of 5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The key steps typically include condensation reactions to form the oxazole ring followed by functional group transformations to introduce the carboxylic acid and fluorinated phenyl groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these transformations.

The pharmacological profile of 5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid has been explored in several preclinical studies. These investigations have highlighted its potential as an inhibitor of key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, the compound has shown promise in preliminary assays targeting enzymes involved in tumor metabolism, suggesting its utility in oncology research.

The incorporation of fluorine atoms into pharmaceutical compounds is a well-established strategy to enhance their pharmacokinetic properties. Fluorine substitution can increase metabolic stability by resisting degradation by cytochrome P450 enzymes. Furthermore, fluorine atoms can influence binding interactions by altering electron density and steric hindrance around the active site of target proteins. This makes 5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid a particularly interesting candidate for further development.

In conclusion, 5-(2,6-difluorophenyl)-1,2-oxazole-4-carboxylic acid (CAS No. 1498822-65-3) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require innovative synthetic methodologies but offers opportunities for developing novel therapeutic agents. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in drug discovery efforts.